Cas no 80056-69-5 (1,9-Nonanediamine, compd. with 2,4,6-trinitrophenol (1:2))

• Product name: 1,9-Nonanediamine, compd. with 2,4,6-trinitrophenol (1:2)
• CAS No: 80056-69-5
• MF: ₂[C₆H₃N₃O₇]^.C₉H₂₂N₂
• MW: 616.49222
• CID: 706354
• PubChem ID: 71421327

1,9-Nonanediamine, compd. with 2,4,6-trinitrophenol (1:2) Chemical and Physical Properties

Names and Identifiers

• 1,9-Nonanediamine, compd. with 2,4,6-trinitrophenol (1:2)
• nonane-1,9-diamine,2,4,6-trinitrophenol
• 2,4,6-Trinitrophenol--nonane-1,9-diamine (2/1)
• DTXSID80840486
• 80056-69-5

• Inchi： InChI=1S/C9H22N2.2C6H3N3O7/c10-8-6-4-2-1-3-5-7-9-11;2*10-6-4(8(13)14)1-3(7(11)12)2-5(6)9(15)16/h1-11H2;2*1-2,10H
• InChI Key： BCBVTTFCTCVWPY-UHFFFAOYSA-N
• SMILES： C1=C(C=C(C(=C1[N+](=O)[O-])O)[N+](=O)[O-])[N+](=O)[O-].C1=C(C=C(C(=C1[N+](=O)[O-])O)[N+](=O)[O-])[N+](=O)[O-].C(CCCCN)CCCCN

Computed Properties

• Exact Mass: 616.17249760g/mol
• Monoisotopic Mass: 616.17249760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 43
• Rotatable Bond Count: 8
• Complexity: 348
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 367Ų